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Compound Name: Cyclobutrifluram

Cat. No.: B12774785

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the foundational studies investigating the nematicidal agent
Cyclobutrifluram, utilizing the model organism Caenorhabditis elegans. The following sections
provide an in-depth summary of the toxicological effects, the elucidated mechanism of action,
and the detailed experimental protocols used in this research. The quantitative data is
presented in structured tables for clarity, and key pathways and workflows are visualized using
diagrams.

Toxicological Impact of Cyclobutrifluram on C.
elegans

Initial research demonstrates that Cyclobutrifluram significantly impacts the survival and
reproductive capabilities of C. elegans.[1][2][3] Exposure to this compound leads to a dose-
dependent decrease in lifespan and fertility.[4]

Lethality and Lifespan Reduction

Cyclobutrifluram exhibits potent lethal effects on C. elegans. The median lethal concentration
(LC50) after 24 hours of exposure has been determined, indicating its high toxicity compared to
other nematicides like fluopyram.[5] Furthermore, continuous exposure to micromolar
concentrations of Cyclobutrifluram significantly shortens the lifespan of the nematodes.[5]

Table 1: Lifespan of Wild-Type C. elegans Exposed to Cyclobutrifluram
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Statistical Significance (p-

Concentration (pM) Mean Lifespan (days)

value)
0 (Control) 16.5
0.025 10 <0.001
0.1 1 <0.001
0.25 2 <0.001

Data sourced from Heydari et al., 2023.[5][6]

Effects on Reproduction

The reproductive capacity of C. elegans is severely hampered by Cyclobutrifluram. Exposure
results in a significant reduction in the number of offspring (brood size), with higher
concentrations leading to complete sterility.[4] This is attributed to a decrease in the number of
germ cells, caused by an increase in apoptosis and a reduction in germ cell proliferation.[4]

Table 2: Fertility of Wild-Type C. elegans Exposed to Cyclobutrifluram

Concentration (pM) Mean Brood Size
0 (Control) 247 £ 70

0.025 144 + 95

0.25 0

Data sourced from Heydari et al., 2023.[7]

Mechanism of Action: Inhibition of Mitochondrial
Succinate Dehydrogenase (SDH)

Genetic and transcriptomic analyses have revealed that Cyclobutrifluram's primary mode of
action is the inhibition of the mitochondrial succinate dehydrogenase (SDH) complex, also
known as Complex Il of the electron transport chain.[1][2][6] This is supported by the
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observation that C. elegans strains with mutations in the sdhc-1 gene, which encodes a subunit
of the SDH complex, exhibit resistance to Cyclobutrifluram.[4]

The inhibition of the SDH complex disrupts mitochondrial respiration, leading to impaired
energy metabolism. This disruption is a key factor in the observed toxicological effects,
including reduced lifespan and reproductive failure.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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